Cas no 852385-27-4 (2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile)

• Product Name: 2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile
• CAS No: 852385-27-4
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• MDL: MFCD04948711
• CID: 1067902
• PubChem ID: 4779771
• Update Time: 2025-05-24

2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(2-Methoxyphenoxy)ethyl]amino}-5-nitrobenzonitrile
• MFCD04948711
• 2-[2-(2-methoxyphenoxy)ethylamino]-5-nitrobenzonitrile
• CS-0358269
• AKOS000321390
• LS-01816
• 2-([2-(2-Methoxyphenoxy)ethyl]amino)-5-nitrobenzonitrile
• 852385-27-4
• SR-01000065716-1
• 2-((2-(2-Methoxyphenoxy)ethyl)amino)-5-nitrobenzonitrile
• SR-01000065716
• AKOS015941346
• ALBB-004901
• STK501368
• 2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile

• MDL： MFCD04948711
• Inchi： 1S/C16H15N3O4/c1-22-15-4-2-3-5-16(15)23-9-8-18-14-7-6-13(19(20)21)10-12(14)11-17/h2-7,10,18H,8-9H2,1H3
• InChI Key： XZLIBGCNMABVCX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CCNC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.10625597g/mol
• Monoisotopic Mass: 313.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 100Ų

2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile Security Information

• HazardClass：IRRITANT

Additional information on 2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile

2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile: A Comprehensive Overview

The compound with CAS No. 852385-27-4, known as 2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis, pharmaceuticals, and electronic materials. Recent studies have highlighted its role in the development of novel materials with tailored electronic properties, making it a subject of interest for researchers worldwide.

Structural Analysis: The molecular structure of 2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile is characterized by a benzonitrile core substituted with a nitro group at the 5-position and an ethylamino group attached to a methoxyphenoxy moiety at the 2-position. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which influence its reactivity and stability. The presence of the nitro group enhances the compound's oxidizing properties, while the methoxyphenoxy substituent introduces steric hindrance and additional electronic effects. These features make the compound versatile for use in various chemical reactions and material applications.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled efficient methods for the preparation of 2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile. Researchers have employed multi-step synthesis strategies involving nucleophilic aromatic substitution, coupling reactions, and oxidation processes to achieve high yields of the compound. The characterization of this compound has been carried out using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, electronic structure, and stability under different conditions.

Applications in Materials Science: One of the most promising applications of CAS No. 852385-27-4 lies in its use as a precursor for advanced materials. For instance, it has been utilized in the synthesis of conducting polymers and organic semiconductors, where its electron-withdrawing groups play a crucial role in modulating the electronic properties of the resulting materials. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical strength. This makes it a valuable component in the development of flexible electronics and energy storage devices.

Pharmaceutical Potential: Beyond materials science, 2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile has shown potential in pharmaceutical research. Its structural features make it a candidate for drug design, particularly in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. Researchers have explored its ability to inhibit key enzymes involved in these pathways, highlighting its potential as a lead compound for drug development. Furthermore, its nitro group has been implicated in anti-inflammatory and antioxidant activities, adding to its therapeutic potential.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of CAS No. 852385-27-4 is crucial. Recent studies have focused on its biodegradability and toxicity profiles under various environmental conditions. Initial findings suggest that while the compound exhibits moderate persistence in certain environments, it does not pose significant risks to aquatic life at typical exposure levels. However, further research is needed to fully assess its long-term environmental effects and develop strategies for safe disposal.

Future Directions: The continued exploration of 2-{2-(2-Methoxyphenoxy)ethylamino}-5-nitrobenzonitrile holds great promise for advancing both academic research and industrial applications. Future work may focus on optimizing its synthesis pathways for large-scale production, investigating its compatibility with existing materials systems, and exploring novel biological targets for therapeutic intervention. Collaborative efforts between chemists, materials scientists, and pharmacologists will be essential to unlocking the full potential of this versatile compound.